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Compound of Interest

Compound Name: Mal-PEG12-alcohol

Cat. No.: B8106435

Essential Safety and Handling Guide for Mal-PEG12-
alcohol

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Mal-PEG12-alcohol. The
following procedures are based on the known hazards of maleimide and polyethylene glycol

(PEG) compounds, as a specific Safety Data Sheet (SDS) for Mal-PEG12-alcohol is not
publicly available.

Chemical Properties and Storage:
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Property

Value

Chemical Name

Mal-PEG12-alcohol

CAS Number

58914-60-6[1][2]

Molecular Formula

C28H51NO14[1][2]

Molecular Weight 625.7[1]
Appearance Likely a white to off-white solid
Solubility Soluble in water, DMSO, DCM, DMF

Storage Temperature

-20°C

Storage Conditions

Store in a cool, dark, and dry place.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure when

handling Mal-PEG12-alcohol. The following PPE is mandatory:

Body Area Required PPE Specifications & Rationale
Chemical safety goggles and a  Protects against splashes and
Eyes & Face ) ) )
face shield airborne particles.
Use nitrile or neoprene gloves;
Chemical-resistant gloves double gloving is
Skin (e.g., nitrile) and a full-length recommended. A lab coat

lab coat

protects skin and clothing from

contamination.

Respiratory

NIOSH/MSHA-approved
respirator or work in a certified

chemical fume hood

Required when handling the
solid compound to avoid

inhalation of dust particles.

Operational Plan: Step-by-Step Handling

Procedures
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e Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leakage. Verify that the product label matches the order specifications. Transport
the sealed container to the designated storage area.

o Storage: Store the container upright in a cool, dark, and dry place at -20°C.

e Preparation:

o

All handling of the solid compound must be conducted in a certified chemical fume hood to
prevent inhalation.

o Before opening the container, allow it to equilibrate to room temperature to prevent
condensation.

o Carefully weigh the required amount of Mal-PEG12-alcohol.

o Dissolve the powder in an appropriate solvent (e.g., water, DMSO, DMF) to the desired
concentration.

o Cap the vial tightly and vortex briefly to ensure complete dissolution.

o Protect the stock solution from light by wrapping the vial in aluminum foil or using an
amber vial. Store the stock solution at -20°C.

e Reaction:

[e]

The maleimide group of Mal-PEG12-alcohol reacts with thiol groups to form a stable
covalent bond.

[e]

Typically, reactions are performed at a pH between 6.5 and 7.5.

o

Add the Mal-PEG12-alcohol solution to the thiol-containing molecule solution.

Incubate the reaction mixture under the conditions specified in your experimental protocol

[¢]

(e.g., room temperature or 4°C), while protecting it from light.

e Quenching: Quench any unreacted maleimide by adding an excess of a small thiol-
containing compound like B-mercaptoethanol or dithiothreitol (DTT).
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Spill Management

e Minor Spills:
o Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.
o Cover the spill with an absorbent material (e.g., vermiculite, sand).

o Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.
o Clean the spill area with soap and water.
e Major Spills:
o Evacuate the laboratory and notify the appropriate safety personnel immediately.
o Restrict access to the area.
o Follow established emergency procedures for hazardous chemical spills.

Disposal Plan

All waste materials contaminated with Mal-PEG12-alcohol must be treated as hazardous
waste.

» Solid Waste: Dispose of contaminated lab supplies (e.g., pipette tips, microfuge tubes,
gloves) in a clearly labeled hazardous waste container.

e Liquid Waste: Collect all solutions containing Mal-PEG12-alcohol in a designated, sealed,
and clearly labeled hazardous waste container. Do not flush down the sewer.

» Disposal: Arrange for disposal as special waste by a licensed disposal company, in
consultation with your local waste disposal authority and in accordance with national and
regional regulations.
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Experimental Workflow

Safe Handling Workflow for Mal-PEG12-alcohol
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Caption: A logical workflow for the safe handling of Mal-PEG12-alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8106435#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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